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Texas Red-X, a prominent fluorophore in life sciences research, represents a significant
advancement over its predecessor, Texas Red. The "X" in its name denotes a crucial structural
modification: a seven-atom aminohexanoyl spacer. This addition enhances the utility of the dye
by separating the fluorescent core from its reactive moiety. This technical guide provides an in-
depth exploration of Texas Red-X, its properties, and its applications for researchers,
scientists, and drug development professionals.

Core Properties and the Significance of the "X"
Spacer

Texas Red-X is a derivative of the sulforhodamine 101 dye, Texas Red. The key innovation in
Texas Red-X is the incorporation of a seven-atom aminohexanoyl spacer ("X") between the
fluorophore and its reactive group, most commonly a succinimidyl ester.[1][2] This spacer
mitigates the steric hindrance and potential quenching effects that can occur when the
fluorophore is in close proximity to the biomolecule it is labeling.[2] The result is a more stable
and efficient conjugation, leading to brighter and more reliable fluorescent signals.[3]
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The "X" spacer improves the reactivity of the dye with primary amines on proteins and other
biomolecules, allowing for conjugation under less harsh pH conditions than those required for
the sulfonyl chloride form of Texas Red.[4] This makes Texas Red-X a more versatile tool for
labeling a wider range of sensitive biological targets.

Quantitative Spectroscopic Data

The spectral properties of Texas Red-X are fundamental to its application in fluorescence-
based assays. Below is a summary of its key quantitative characteristics. Note that slight
variations in these values may be reported by different suppliers.

Property Value Source
Excitation Maximum (Aex) ~595 nm [1][5]
Emission Maximum (Aem) ~615 nm [11[5]
Molar Extinction Coefficient (g) ~85,000 cm—*M~1 [61[7]
Quantum Yield (®) ~0.93 [6][8]
Molecular Weight

~816.94 g/mol (2]

(Succinimidyl Ester)

Experimental Protocols

Detailed methodologies are critical for the successful application of Texas Red-X in
experimental settings. The following sections provide protocols for common applications.

Protein and Antibody Labeling with Texas Red-X
Succinimidyl Ester

This protocol outlines the general procedure for conjugating Texas Red-X succinimidyl ester to
proteins, such as antibodies, which contain primary amines.

Materials:

e Protein to be labeled (in an amine-free buffer like PBS, pH 7.2-8.5)
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Texas Red-X, succinimidy! ester

Anhydrous dimethyl sulfoxide (DMSO)

1 M Sodium bicarbonate

Purification column (e.qg., gel filtration)
Procedure:
e Prepare the Protein Solution:

o Ensure the protein is at a concentration of 1-5 mg/mL in an amine-free buffer (e.g., PBS).
Buffers containing primary amines, such as Tris, will compete with the labeling reaction
and should be avoided.[9]

e Prepare the Dye Stock Solution:

o Dissolve the Texas Red-X succinimidyl ester in DMSO to a concentration of 10 mg/mL.
This should be done immediately before use, as the reactive dye is susceptible to
hydrolysis.

e Perform the Conjugation Reaction:

o Adjust the pH of the protein solution to 8.0-8.5 by adding a small volume of 1 M sodium
bicarbonate.

o Slowly add the reactive dye solution to the protein solution while gently stirring. The
optimal molar ratio of dye to protein should be determined empirically, but a starting point
of 10-20 moles of dye per mole of protein is common.

o Incubate the reaction for 1-2 hours at room temperature, protected from light.
o Purify the Conjugate:

o Separate the labeled protein from the unreacted dye using a gel filtration column or
through dialysis.
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e Determine the Degree of Labeling (DOL):

o The DOL can be calculated by measuring the absorbance of the conjugate at 280 nm (for
the protein) and ~595 nm (for Texas Red-X).

e Storage:

o Store the labeled protein at 4°C, protected from light. For long-term storage, aliquots can
be frozen at -20°C.[4]

F-Actin Staining with Texas Red-X Phalloidin

This protocol is for visualizing filamentous actin (F-actin) in fixed and permeabilized cells.
Materials:

o Cells grown on coverslips

Phosphate-buffered saline (PBS)

Methanol-free formaldehyde (3-4%) in PBS for fixation

0.1% Triton X-100 in PBS for permeabilization

Texas Red-X phalloidin

Mounting medium

Procedure:

o Cell Fixation:

o Wash the cells briefly with PBS.

o Fix the cells with 3-4% methanol-free formaldehyde in PBS for 10-15 minutes at room
temperature.

o Wash the cells two to three times with PBS.
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e Permeabilization:

o Incubate the cells with 0.1% Triton X-100 in PBS for 3-5 minutes to permeabilize the cell
membranes.

o Wash the cells two to three times with PBS.
e Staining:

o Dilute the Texas Red-X phalloidin stock solution to its working concentration in PBS
(typically 1:100 to 1:1000).

o Incubate the cells with the phalloidin solution for 20-90 minutes at room temperature,
protected from light.

e Washing and Mounting:

o Wash the cells two to three times with PBS to remove unbound phalloidin.

o Mount the coverslips onto microscope slides using an appropriate mounting medium.
 Visualization:

o Image the stained cells using a fluorescence microscope with appropriate filters for Texas
Red-X (Excitation: ~595 nm, Emission: ~615 nm).

Visualizations

The following diagrams illustrate key concepts and workflows related to Texas Red-X.

Caption: Structural comparison of Texas Red and Texas Red-X.
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Caption: Workflow for antibody conjugation with Texas Red-X.
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Caption: Experimental workflow for F-actin staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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